Cas no 40485-97-0 (4-Benzofuranol, 3,5-dimethyl-)

• Product name: 4-Benzofuranol, 3,5-dimethyl-
• CAS No: 40485-97-0
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 925826
• PubChem ID: 19767035

4-Benzofuranol, 3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Benzofuranol, 3,5-dimethyl-
• 3,5-dimethyl-1-benzofuran-4-ol
• 3,5-Dimethylbenzofuran-4-ol
• SCHEMBL2269352
• 40485-97-0

• Inchi： InChI=1S/C10H10O2/c1-6-3-4-8-9(10(6)11)7(2)5-12-8/h3-5,11H,1-2H3
• InChI Key： SGYUJWKSOFPMAD-UHFFFAOYSA-N
• SMILES： CC1=C(C2=C(C=C1)OC=C2C)O

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.4Ų
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans